Tert-butyl 4-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C15H24N4O6S/c1-15(2,3)25-14(22)18-6-8-19(9-7-18)26(23,24)11-10-16(4)13(21)17(5)12(11)20/h10H,6-9H2,1-5H3
• InChI Key: BWUPWNXYXMWLSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)S(=O)(=O)C2=CN(C(=O)N(C2=O)C)C
• Molecular Formula: C15H24N4O6S
• Molecular Weight: 388.4 g/mol

Description

Tert-butyl 4-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H24N4O6S and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have been concentrated on synthesizing and characterizing novel compounds that incorporate the tert-butyl piperazine carboxylate moiety. For instance, the synthesis of polyamides containing nucleobase derivatives like theophylline and thymine has been explored, utilizing addition reactions followed by polycondensation with diamines, including piperazine. These synthesized polyamides exhibit solubility in water and other solvents, indicating their potential utility in various applications (Hattori & Kinoshita, 1979).

Potential Antimalarial Agents

The structural and biological studies of tert-butyl piperazine derivative compounds have highlighted their potential as antimalarial agents. The crystal structures of certain derivatives demonstrate the importance of hydroxyl groups, benzyl groups, and methylene substituents for generating antimalarial activity. These findings underscore the compound's relevance in the development of new antimalarial therapies (Cunico et al., 2009).

Antibacterial and Anthelmintic Activities

Further research has focused on the synthesis of tert-butyl piperazine-1-carboxylate derivatives and evaluating their antibacterial and anthelmintic activities. The synthesized compounds were characterized by various spectroscopic techniques and demonstrated moderate to poor activity in vitro against different microbial strains and helminths. This area of research contributes to the ongoing search for new antimicrobial and anthelmintic agents (Sanjeevarayappa et al., 2015).

Crystal and Molecular Structure Analysis

The crystal and molecular structure of tert-butyl piperazine-1-carboxylate derivatives have been reported, providing insights into their chemical properties and potential applications. These studies utilize X-ray diffraction techniques to elucidate the compound's structure, offering a foundation for further pharmacological or material science research (Mamat et al., 2012).

Quantum Chemical and Biological Studies

Computational quantum chemical studies alongside biological evaluations have been conducted on derivatives of tert-butyl piperazine-1-carboxylate, highlighting their potential in various therapeutic applications. These studies provide a theoretical basis for understanding the compound's reactivity and interactions with biological targets, aiding in the design of more effective drugs (Gaurav & Krishna, 2021).